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Compound of Interest

Compound Name: 9-Fluorenone hydrazone

Cat. No.: B081633

An In-depth Technical Guide to 9-Fluorenone Hydrazone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
spectroscopic properties of 9-Fluorenone hydrazone. It includes detailed experimental
protocols for its synthesis, an examination of its chemical reactivity, and its applications in
various scientific fields.

Physical and Chemical Properties

9-Fluorenone hydrazone is a yellow to orange crystalline solid.[1] It is a heterocyclic
compound utilized as a versatile building block in organic synthesis.[2] Key physical and
chemical data are summarized in the table below.
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Molecular Formula

C13H1oN2

Molecular Weight 194.23 g/mol [2][3]

Melting Point 148-150 °C[1][4][5]

Boiling Point 362.5 °C at 760 mmHg[1][4][5]

Density 1.23 g/cm3[1][4]

Appearance Yellow to orange crystalline solid[1][6]

Solubility Soluble in nonpolar solvents.[1] Low water
solubility.[6]

Flash Point 173 °C[1]

Refractive Index 1.682[1]

pKa

0.29 £ 0.20 (Predicted)[1][4]

CAS Number

13629-22-6[3]

Spectroscopic Data

The structural and electronic properties of 9-Fluorenone hydrazone have been characterized

using various spectroscopic techniques.[7][8]
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Spectroscopy Data

Spectra have been reported in various solvents
1H NMR including CDsCN, CDCls, DMSO-ds, and

methanol-da.[7][8]

Spectra have been reported in various solvents
13C NMR including CDsCN, CDCls, DMSO-ds, and

methanol-da.[7][8]

Infrared (IR)

FTIR and ATR-IR spectra are available.[3] The
NIST WebBook provides its gas-phase IR

spectrum.[9]

Mass Spectrometry (MS)

Mass spectral data is available through NIST
and PubChem.[3][9]

UV-Vis

The electronic absorption spectra have been
studied.[7][8]

Synthesis of 9-Fluorenone Hydrazone

The primary method for synthesizing 9-Fluorenone hydrazone is the condensation reaction

between 9-fluorenone and hydrazine.[2][10]

Synthesis of 9-Fluorenone Hydrazone

9-Fluorenone

Hydrazine Monohydrate

9-Fluorenone Hydrazone

Water
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Caption: Reaction scheme for the synthesis of 9-Fluorenone hydrazone.

Experimental Protocol

A common and effective protocol for the synthesis of 9-Fluorenone hydrazone is as follows:
[11]

Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 9-fluorenone
in ethanol.[11][12]

¢ Heating: Heat the mixture to approximately 40 °C until a homogeneous solution is formed.
[11][13]

» Addition of Hydrazine: Add an excess of hydrazine monohydrate (typically 2.8 equivalents or
more) to the solution.[11][14]

o Reflux: Heat the reaction mixture to reflux (around 105 °C) and maintain this temperature for
3 to 4 hours.[12][13] The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).[12][13]

o Crystallization: After the reaction is complete, cool the mixture to room temperature, followed
by further cooling in an ice bath to facilitate the precipitation of the product.[12][15]

« Isolation: Collect the resulting yellow, needle-like crystals by vacuum filtration.[11][15]

e Washing and Drying: Wash the collected solid with a small amount of cold ethanol and dry it
under a vacuum to yield the purified 9-Fluorenone hydrazone.[11][12]
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Caption: General workflow for the synthesis and purification of 9-Fluorenone hydrazone.
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Chemical Reactivity and Pathways

9-Fluorenone hydrazone serves as a precursor in various chemical transformations.

Wolff-Kishner Reduction

Under basic conditions at elevated temperatures, 9-Fluorenone hydrazone can undergo a
Wolff-Kishner reduction to yield fluorene.[14] This reaction is a classic method for the
deoxygenation of ketones.

Wolff-Kishner Reduction Pathway

Base (e.g., KOH)

9-Fluorenone Hydrazone High Temperature

Fluorene Nitrogen Gas (N2)

Click to download full resolution via product page

Caption: The Wolff-Kishner reduction of 9-Fluorenone hydrazone to fluorene.

Formation of Azines

When 9-Fluorenone hydrazone reacts with another molecule of 9-fluorenone, it can form
N,N'-Bis(fluoren-9-ylidene) hydrazine, also known as fluorenone azine.[14] This is a common
side reaction if there is an insufficient excess of hydrazine during the initial synthesis.[14]

Applications

9-Fluorenone hydrazone is a valuable intermediate in several areas:
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» Organic Synthesis: It is a key reactant for synthesizing a variety of organic compounds,
including those with potential biological and pharmaceutical relevance.[1]

o Detection of Carbonyl Compounds: It can be used as a reagent to form stable derivatives
with carbonyl compounds, enabling their detection and quantification.[1]

o Chromatography: It has applications as a modifier in chromatographic techniques to improve
the separation and identification of compounds.[1]

o Materials Science: Its derivatives, such as fluorenone azine, possess unique photophysical
and electronic properties, making them suitable for applications in organic electronics and as
chemosensors.[16]

Safety Information

e Hazards: 9-Fluorenone hydrazone is known to cause skin and serious eye irritation.[3] It
may also cause respiratory irritation.[6]

» Handling: Standard laboratory safety precautions should be observed, including the use of
personal protective equipment such as gloves and safety glasses.[6] Work should be
conducted in a well-ventilated area.[6]

o Storage: Store in a dry, cool, and well-ventilated place with containers kept tightly closed.[6]
It is incompatible with strong oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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